Cas no 872019-97-1 ((2,2,2-trifluoroethyl)carbamoylmethyl 2-chloropyridine-3-carboxylate)

• Product Name: (2,2,2-trifluoroethyl)carbamoylmethyl 2-chloropyridine-3-carboxylate
• CAS No: 872019-97-1
• MF: C₁₀H₈ClF₃N₂O₃
• MW: 296.630331993103
• CID: 6604815
• PubChem ID: 8097502
• Update Time: 2025-05-19

(2,2,2-trifluoroethyl)carbamoylmethyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2,2,2-trifluoroethyl)carbamoylmethyl 2-chloropyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 2-chloro-, 2-oxo-2-[(2,2,2-trifluoroethyl)amino]ethyl ester
• Z19817930
• AKOS033713311
• 872019-97-1
• [(2,2,2-trifluoroethyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate
• EN300-26583992

• Inchi： 1S/C10H8ClF3N2O3/c11-8-6(2-1-3-15-8)9(18)19-4-7(17)16-5-10(12,13)14/h1-3H,4-5H2,(H,16,17)
• InChI Key： VJFJGDQRAHPWEU-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1C(OCC(=O)NCC(F)(F)F)=O

Computed Properties

• Exact Mass: 296.0175543g/mol
• Monoisotopic Mass: 296.0175543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.3Ų

Additional information on (2,2,2-trifluoroethyl)carbamoylmethyl 2-chloropyridine-3-carboxylate

Chemical Profile: CAS No. 872019-97-1 - (2,2,2-Trifluoroethyl)carbamoylmethyl 2-Chloropyridine-3-Carboxylate

The compound with CAS No. 872019-97-1, commonly referred to as (2,2,2-trifluoroethyl)carbamoylmethyl 2-chloropyridine-3-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and agrochemical development. This compound is notable for its unique structural features, which include a trifluoroethyl group attached to a carbamoylmethyl moiety and a 2-chloropyridine ring. These structural elements contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of (2,2,2-trifluoroethyl)carbamoylmethyl 2-chloropyridine-3-carboxylate in the development of novel herbicides and fungicides. The trifluoroethyl group imparts enhanced stability and lipophilicity to the molecule, while the 2-chloropyridine ring contributes to its ability to interact with specific biological targets. Researchers have demonstrated that this compound exhibits potent activity against a wide range of agricultural pests and pathogens, making it a promising candidate for use in sustainable agricultural practices.

The synthesis of (2,2,2-trifluoroethyl)carbamoylmethyl 2-chloropyridine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions. Key steps include the preparation of the trifluoroethyl intermediate and its subsequent coupling with the carbamoylmethyl group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the yield and purity of the final product. These advancements have significantly improved the scalability of the synthesis process, making it more feasible for industrial applications.

From a structural perspective, (2,2,2-trifluoroethyl)carbamoylmethyl 2-chloropyridine-3-carboxylate exhibits a high degree of stereochemical complexity due to the presence of multiple chiral centers. This complexity has been leveraged in recent studies to investigate the stereochemical outcomes of various enzymatic reactions. For instance, researchers have explored the use of this compound as a substrate for esterase enzymes, demonstrating its potential as a tool for studying enzyme kinetics and selectivity.

In terms of pharmacokinetics, (2,2,2-trifluoroethyl)carbamoylmethyl 2-chloropyridine-3-carboxylate has shown favorable absorption and distribution properties in preclinical models. Its lipophilic nature facilitates its passage through biological membranes, while its metabolic stability ensures prolonged residence time in systemic circulation. These characteristics make it an attractive candidate for drug delivery systems targeting chronic diseases such as cancer and inflammatory disorders.

The environmental impact of (2,2,2-trifluoroethyl)carbamoylmethyl 2-chloropyridine-3-carboxylate has also been a topic of recent research interest. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, minimizing its potential for bioaccumulation in aquatic ecosystems. Furthermore, its low toxicity profile towards non-target organisms underscores its suitability for use in environmentally friendly agricultural practices.

In conclusion, (CAS No. 872019-97-1) represents a cutting-edge chemical entity with diverse applications across multiple industries. Its unique structural features, combined with advancements in synthetic methodology and biological characterization, position it as a key player in the development of next-generation agrochemicals and pharmaceuticals. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific innovation and practical applications.